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Compound of Interest

Compound Name: poly(D,L-lactide-co-glycolide)

Cat. No.: B1216819

An In-depth Technical Resource for Researchers, Scientists, and Drug Development
Professionals

Poly(lactic-co-glycolic acid) (PLGA) is a biocompatible and biodegradable polymer widely
utilized in the development of therapeutic devices and drug delivery systems. The selection of
an appropriate organic solvent is a critical parameter in the design and fabrication of PLGA-
based formulations, directly influencing the manufacturing process, and the physicochemical
properties of the final product. This technical guide provides a detailed overview of the solubility
of PLGA in a range of common organic solvents, complete with quantitative data, experimental
protocols for solubility determination, and a logical workflow for solvent selection.

The solubility of PLGA is not only dependent on the nature of the solvent but is also intrinsically
linked to the polymer's own characteristics, most notably its molecular weight and the molar
ratio of its constituent monomers, lactic acid and glycolic acid. Generally, a higher glycolide
content enhances the polymer's polarity, which in turn affects its interaction with different
solvents.

Quantitative Solubility of PLGA in Organic Solvents

The following table summarizes the solubility of various PLGA copolymers in a selection of
organic solvents. The data has been compiled from a variety of scientific sources and is
intended to serve as a comparative reference. It is important to note that solubility can be
influenced by factors such as the specific molecular weight of the PLGA, temperature, and the
presence of impurities. The solvents are categorized into three main groups: full solvents,
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which are capable of dissolving PLGA across a wide range of lactide:glycolide ratios; semi-
solvents, which exhibit selective solubility based on the lactide content; and non-solvents.
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Chemical PLGA PLGA PLGA
Solvent Remarks
Class (50:50) (75:25) (85:15)
Generally
dissolve
Full Solvents PLGA
regardless of
the L:G ratio.
A common,
highl
Dichlorometh J y
Halogenated Soluble Soluble Soluble effective but
ane (DCM) )
volatile
solvent.[1]
Similar to
DCM, offers
Chloroform Halogenated Soluble Soluble Soluble
excellent
solvation.[2]
A water-
miscible
solvent,
useful in
Acetone Ketone Soluble Soluble Soluble N
specific
formulation
processes.[1]
[2]
A good
Tetrahydrofur solvent with a
Ether Soluble Soluble Soluble -
an (THF) lower boiling
point.[1]
A
biocompatible
Ethyl Acetate Ester Soluble Soluble Soluble solvent with
moderate
volatility.[1][2]
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Dimethylform

High boiling
point, suitable

for processes

) Amide Soluble Soluble Soluble .
amide (DMF) requiring slow
evaporation.
[1]
Dimethyl A highly polar
Sulfoxide Sulfoxide Soluble Soluble Soluble aprotic
(DMSO) solvent.
Exhibit
Semi- lactide-
Solvents dependent
solubility.
Dissolves
Benzyl Aromatic Insoluble/Sw PLGA with
Soluble Soluble ] ]
Alcohol Alcohol ells higher lactide
content.[3][4]
Solubility
increases
Aromatic Insoluble/Sw Partially o
Toluene Soluble with higher
Hydrocarbon ells Soluble )
lactide
content.[3]
Demonstrate
n-Butyl Partially s lactide-
Ester Insoluble Soluble
Acetate Soluble dependent
solubility.[3]
Another
) example of a
Partially .
2-Pentanone Ketone Insoluble Soluble lactide-
Soluble )
selective
solvent.[3]
© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://resolvemass.ca/dissolving-plga-in-solvents/
http://kinampark.com/KPYear/files/2021%20Garner%2C%20Analysis%20of%20semi-solvent%20effects%20for%20PLGA%20polymers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7904638/
http://kinampark.com/KPYear/files/2021%20Garner%2C%20Analysis%20of%20semi-solvent%20effects%20for%20PLGA%20polymers.pdf
http://kinampark.com/KPYear/files/2021%20Garner%2C%20Analysis%20of%20semi-solvent%20effects%20for%20PLGA%20polymers.pdf
http://kinampark.com/KPYear/files/2021%20Garner%2C%20Analysis%20of%20semi-solvent%20effects%20for%20PLGA%20polymers.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Generally do

Non-Solvents not dissolve

PLGA.
Can be used
as a non-
Methanol Alcohol Insoluble Insoluble Insoluble solvent for
precipitation.
[1]
Similar to
methanol,
Ethanol Alcohol Insoluble Insoluble Insoluble used for
precipitation.
[3]
A non-polar
solvent that
Hexane Alkane Insoluble Insoluble Insoluble does not
dissolve
PLGA.[3]
PLGA s
hydrophobic
Water Insoluble Insoluble Insoluble and does not
dissolve in
water.[2]

Experimental Protocol: Gravimetric Determination
of PLGA Solubility

The following protocol outlines a standard gravimetric method for quantitatively determining the
solubility of a specific PLGA sample in an organic solvent. This method is based on the
principle of dissolving the polymer in a known volume of solvent and then measuring the mass
of the undissolved portion.[3][5]

Materials:
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e PLGA polymer of known characteristics (L:G ratio, molecular weight)
o Selected organic solvent (analytical grade)

e Analytical balance (accurate to 0.001 g)

o Glass vials with airtight caps (e.g., 20 mL scintillation vials)

» Orbital shaker or magnetic stirrer

e Pipettes

e Vacuum oven or desiccator

« Filter paper or centrifuge for separation

Methodology:

o Sample Preparation: Accurately weigh a known mass of the dry PLGA polymer (e.g., 100
mg) and transfer it to a glass vial.

e Solvent Addition: Add a precise volume of the organic solvent to the vial (e.g., 4 mL) to
achieve a specific concentration (e.g., 25 mg/mL).

» Dissolution: Securely cap the vial and place it on an orbital shaker or use a magnetic stirrer.
Agitate the mixture at a controlled temperature (e.g., 30°C) for a predetermined period (e.g.,
overnight or until equilibrium is reached).

e Separation of Undissolved Polymer:

o For visible undissolved polymer: Carefully decant the supernatant (the clear liquid
containing the dissolved PLGA).

o For fine suspensions: Centrifuge the vial to pellet the undissolved polymer before
decanting the supernatant. Alternatively, filter the solution through a pre-weighed filter
paper.
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e Drying of Undissolved Polymer: Transfer the undissolved polymer (or the filter paper with the
polymer) to a vacuum oven. Dry the polymer at a temperature below its glass transition
temperature (e.g., 50-60°C) until a constant mass is achieved. Cooling should be done in a

desiccator to prevent moisture absorption.

o Mass Determination: Accurately weigh the dried, undissolved polymer.

» Calculation of Solubility:
o Mass of dissolved PLGA = Initial mass of PLGA - Mass of undissolved PLGA
o Solubility (in mg/mL) = Mass of dissolved PLGA (mg) / Volume of solvent (mL)

Logical Workflow for PLGA Solvent Selection

The selection of an appropriate solvent for a PLGA-based formulation is a multi-faceted
process that requires consideration of various factors beyond simple solubility. The following
diagram illustrates a logical workflow to guide researchers and developers in making an
informed solvent choice.
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Y
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Final Solvent Selection

Click to download full resolution via product page

Caption: A workflow for selecting an optimal organic solvent for PLGA formulations.

This comprehensive guide provides a foundational understanding of PLGA solubility in organic
solvents, equipping researchers and drug development professionals with the necessary data
and methodologies to make informed decisions in their formulation development endeavors.
The provided workflow further aids in navigating the complexities of solvent selection, ensuring
the development of safe, effective, and robust PLGA-based drug delivery systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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